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Compound of Interest

Compound Name: Suberoyl bis-hydroxamic acid

Cat. No.: B611044 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of Suberoyl
bis-hydroxamic acid (SAHA), also known as Vorinostat. Adherence to these procedures is

essential for ensuring the safety of all laboratory personnel and the integrity of your research.

SAHA is a potent histone deacetylase (HDAC) inhibitor with significant biological activity and

potential hazards.

I. Hazard Identification and Risk Assessment
SAHA presents several health risks that necessitate careful handling.[1] It is suspected of

causing genetic defects, may damage fertility or the unborn child, and can cause organ

damage through prolonged or repeated exposure.[1] Ingestion is harmful, and it is very toxic to

aquatic life.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b611044?utm_src=pdf-interest
https://www.benchchem.com/product/b611044?utm_src=pdf-body
https://www.benchchem.com/product/b611044?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10009929m.pdf
https://cdn.caymanchem.com/cdn/msds/10009929m.pdf
https://cdn.caymanchem.com/cdn/msds/10009929m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description GHS Pictogram

Acute Toxicity, Oral
Category 4: Harmful if

swallowed.[1]
GHS07

Germ Cell Mutagenicity
Category 2: Suspected of

causing genetic defects.[1]
GHS08

Reproductive Toxicity
Category 1B: May damage

fertility or the unborn child.[1]
GHS08

Specific Target Organ Toxicity

(Repeated Exposure)

Category 1: Causes damage

to organs through prolonged or

repeated exposure.[1]

GHS08

Hazardous to the Aquatic

Environment, Acute Hazard

Category 1: Very toxic to

aquatic life.[1]
GHS09

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 1: Very toxic to

aquatic life with long lasting

effects.[1]

GHS09

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling SAHA in any form (powder or solution). Proper

inspection and use of PPE are the first line of defense against exposure.[2]
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PPE Category Specification Rationale

Hand Protection

Double gloving: Disposable

utility gloves over disposable

latex or nitrile gloves.

Prevents skin contact and

absorption.

Body Protection
Disposable closed-front gown

or coveralls.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved air-purifying

half-mask respirator with a

high-efficiency filter. For brief

or low-level exposure, a

respiratory filter device may be

sufficient. For intensive or

longer exposure, a self-

contained breathing apparatus

is required.[1]

Prevents inhalation of

aerosolized powder or

droplets.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

III. Operational Plan: Step-by-Step Handling
Procedures
This workflow is designed to minimize exposure and ensure safe handling from receipt to

disposal.
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Figure 1. SAHA Handling Workflow
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Caption: Workflow for the safe handling of Suberoyl bis-hydroxamic acid.
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1. Pre-Handling Preparations:

Receiving and Storage: Upon receipt, inspect the container for damage. Store SAHA in a

designated, well-ventilated, dry area at room temperature (20-25°C), away from heat and

direct sunlight.[3][4]

Documentation: Maintain an accurate inventory of the chemical. Ensure the Safety Data

Sheet (SDS) is readily accessible to all personnel.[5]

Designated Area: All handling of SAHA powder should be conducted in a designated area,

such as a chemical fume hood or a ventilated enclosure, to minimize inhalation exposure.

2. Handling the Solid Compound:

Personal Protective Equipment: Before entering the designated handling area, don the

appropriate PPE as specified in the table above.

Weighing: To prevent inhalation of the powder, weigh SAHA in a chemical fume hood. Use a

dedicated spatula and weighing paper.

Dissolving: SAHA is soluble in DMSO and to a lesser extent in water.[6] Prepare stock

solutions in the fume hood. Add the solvent to the solid slowly to avoid splashing. If

sonication is required for dissolution, ensure the container is properly sealed.[6]

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that

have come into contact with SAHA using an appropriate cleaning agent (e.g., 70% ethanol

followed by water).

PPE Removal: Remove PPE in the designated area, avoiding contamination of skin and

clothing. Dispose of single-use PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.[2]

IV. Disposal Plan
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Proper disposal of SAHA and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Stream Disposal Protocol

Unused Solid SAHA

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container.

Liquid Waste (e.g., stock solutions, experimental

media)

Collect in a labeled, sealed, and chemically

resistant container. Do not pour down the drain.

[7]

Contaminated PPE
Dispose of in a designated hazardous waste

container immediately after use.

V. Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario Immediate Action Steps

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to do so, contain the spill

with absorbent material. Wear appropriate PPE

during cleanup. For large spills, evacuate the

laboratory and contact the institution's

environmental health and safety office.

By adhering to these guidelines, you contribute to a safer research environment for yourself

and your colleagues. Always prioritize safety when working with potent chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://hmroyal.com/blog/guidelines-safe-handling-hazardous-chemicals/
https://pubchem.ncbi.nlm.nih.gov/compound/Vorinostat
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/your_steps_to_chemical_safety_-_2011.pdf
https://www.targetmol.com/compound/suberoyl%20bis-hydroxamic%20acid
https://students.umw.edu/safety/safety-plan/chapter-chemical-storage-and-handling/
https://www.benchchem.com/product/b611044#personal-protective-equipment-for-handling-suberoyl-bis-hydroxamic-acid
https://www.benchchem.com/product/b611044#personal-protective-equipment-for-handling-suberoyl-bis-hydroxamic-acid
https://www.benchchem.com/product/b611044#personal-protective-equipment-for-handling-suberoyl-bis-hydroxamic-acid
https://www.benchchem.com/product/b611044#personal-protective-equipment-for-handling-suberoyl-bis-hydroxamic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

